2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid

• IUPAC Name: 2-[2-(1,3-benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid
• InChI: InChI=1S/C16H13NO3S2/c18-15(19)11-5-1-4-8-14(11)21-9-10-22-16-17-12-6-2-3-7-13(12)20-16/h1-8H,9-10H2,(H,18,19)
• InChI Key: GUHOWGXJSXQZBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SCCSC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H13NO3S2
• Molecular Weight: 331.4 g/mol

Description

2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid, also known as BZT-2, is a chemical compound that has been of interest to researchers due to its potential use in various scientific applications. BZT-2 belongs to the family of thioether compounds and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid is not fully understood. However, it has been proposed that this compound may interact with various cellular components such as proteins and lipids, leading to changes in cellular function. This compound has also been shown to exhibit antioxidant properties, which may contribute to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. This compound has also been shown to exhibit neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid in lab experiments is its strong fluorescence properties, which make it a useful tool for biological imaging. Additionally, this compound has been shown to exhibit various biological effects, making it a potential candidate for the development of new drugs. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid. One direction is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to determine the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, the development of new imaging techniques using this compound may lead to advances in the field of biological imaging.

Synthesis Methods

The synthesis of 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid involves the reaction of 2-mercaptobenzoic acid with 2-bromoethyl benzoxazole in the presence of a base. The resulting product is then purified using column chromatography. The purity and identity of the compound can be confirmed using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}benzoic acid has been studied for its potential use in various scientific applications. One such application is in the field of fluorescence microscopy. This compound has been shown to exhibit strong fluorescence properties, making it a potential candidate for use as a fluorescent probe in biological imaging. Additionally, this compound has been studied for its potential use in the development of new drugs for the treatment of various diseases.